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Compound of Interest

2-Cyano-6-fluorophenylboronic
Compound Name: o
aci

Cat. No.: B151127

Essential Safety and Handling Guide for 2-
Cyano-6-fluorophenylboronic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety protocols and logistical information for the handling and
disposal of 2-Cyano-6-fluorophenylboronic acid (CAS No. 656235-44-8). Adherence to these
procedures is essential for ensuring laboratory safety and minimizing risk.

Immediate Safety and Hazard Information

2-Cyano-6-fluorophenylboronic acid is a chemical compound that requires careful handling
due to its potential health hazards. The toxicological properties of this specific compound have
not been exhaustively investigated.[1] Therefore, it should be handled with the utmost care,
assuming it is hazardous.

Hazard Statements:
e H302: Harmful if swallowed.
e H315: Causes skin irritation.[2]

e H319: Causes serious eye irritation.[2]
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o H335: May cause respiratory irritation.[3]

Signal Word: Warning

Personal Protective Equipment (PPE)

A comprehensive suite of personal protective equipment is mandatory to prevent exposure
when working with 2-Cyano-6-fluorophenylboronic acid.
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Protection Type

Specific Recommendations

Rationale

Eye and Face Protection

Chemical safety goggles are
mandatory. A full-face shield is
recommended where

splashing is possible.[4]

To protect eyes from contact,
which can cause serious

irritation.[4]

Hand Protection

Chemically resistant gloves
(e.g., nitrile) should be worn.[4]
[5] Gloves must be inspected
before use and changed

immediately if contaminated.[5]

[6]

To prevent skin contact and

potential irritation.[4]

Body Protection

A laboratory coat is required.
[4] For larger quantities or
tasks with a higher risk of
exposure, a chemical-resistant
apron should be worn over the

lab coat.

To protect skin from accidental

splashes or spills.

Respiratory Protection

For handling small quantities in
a well-ventilated fume hood,
respiratory protection may not
be necessary.[4] If dust or
aerosols are generated, a
NIOSH-approved respirator
with an appropriate cartridge
for organic vapors and

particulates should be used.[1]

[4]

To prevent respiratory tract
irritation.[4][5]

Operational Plan: Step-by-Step Handling Procedure

A strict operational protocol is crucial for the safe handling of this compound.

e Preparation:
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o Ensure that a safety shower and eyewash station are readily accessible and in close
proximity to the workstation.[4]

o All work should be conducted in a well-ventilated area, preferably within a certified
chemical fume hood.[4][7]

o The work area should be clean and free of clutter.

e Donning PPE:

o Put on all required personal protective equipment as outlined in the table above before
handling the chemical.

e Handling:

o

Avoid all personal contact, including the inhalation of dust or vapors.[4]

[¢]

Avoid the formation of dust and aerosols.[7]

[¢]

Use appropriate tools, such as a spatula, for transfers to avoid generating dust.[5]

[e]

Keep the container tightly closed when not in use.[5]
e Post-Handling:

o Wash hands thoroughly with soap and water after handling and before breaks, even if
gloves were worn.[4][6]

o Clean the work area to remove any residual chemical.
o Remove and properly dispose of contaminated PPE.

Disposal Plan

All waste generated from the use of 2-Cyano-6-fluorophenylboronic acid, including
contaminated PPE and empty containers, must be considered hazardous waste.[4]

e Chemical Waste:
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o Dispose of all chemical waste in accordance with federal, state, and local regulations.[4]
o Do not pour waste down the drain.[4]

o Contaminated materials should be collected in a designated, labeled, and sealed
container for hazardous waste.[4]

o Consider incineration in a chemical incinerator equipped with an afterburner and scrubber,
but exercise extra care as the material may be highly flammable.[1][8] Alternatively, offer
surplus and non-recyclable solutions to a licensed disposal company.[1][8]

o Contaminated Packaging:

o Dispose of as unused product.[1][8]

Emergency Procedures

Exposure Scenario First Aid Measures

If breathed in, move the person into fresh air. If
Inhalation not breathing, give artificial respiration. Consult

a physician.[1][8]

) Wash off with soap and plenty of water. Consult
Skin Contact -
a physician.[1][8]

Rinse thoroughly with plenty of water for at least
Eye Contact . -
15 minutes and consult a physician.[1][8]

Never give anything by mouth to an
Ingestion unconscious person. Rinse mouth with water.

Consult a physician.[1][8]

In case of a spill, immediately evacuate all non-essential personnel from the area. Ensure the
area is well-ventilated, if safe to do so. For small spills, use an inert absorbent material (e.g.,
sand, vermiculite) to contain the spill, avoiding dust creation.[4]
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Handling Workflow for 2-Cyano-6-fluorophenylboronic acid

1. Preparation

Work in Fume Hood

Don Appropriate PPE

Ensure Access to Eyewash/Shower

Weigh Solid Carefully

Transfer to Reaction Vessel

Dissolve in Solvent

3. Post-Handling
\ 4

Clean Work Area

Y

Decontaminate Equipment

Y

Remove PPE

4. Waste‘ 'Disposal

Solid Waste in Labeled Container

Liquid Waste in Labeled Container

Contaminated PPE in Labeled Container

Click to download full resolution via product page

Caption: Workflow for handling 2-Cyano-6-fluorophenylboronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b151127?utm_src=pdf-custom-synthesis
https://www.capotchem.cn/doc/viewmsds_656235-44-8.html
https://www.tcichemicals.com/BE/en/sds/C3247_EU_6N.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Fluorophenylboronic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2-Fluorophenylboronic-acid
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Borinic_acid_methyl_ester.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Naphthylboronic_acid_D7.pdf
https://file.bldpharm.com/static/upload/prosds/bldsds/1101/SDS-BD01100497.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Butylsulfinyl_phenyl_boronic_acid.pdf
https://www.capotchem.com/doc/viewmsds_656235-44-8.html
https://www.benchchem.com/product/b151127#personal-protective-equipment-for-handling-2-cyano-6-fluorophenylboronic-acid
https://www.benchchem.com/product/b151127#personal-protective-equipment-for-handling-2-cyano-6-fluorophenylboronic-acid
https://www.benchchem.com/product/b151127#personal-protective-equipment-for-handling-2-cyano-6-fluorophenylboronic-acid
https://www.benchchem.com/product/b151127#personal-protective-equipment-for-handling-2-cyano-6-fluorophenylboronic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b151127?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151127?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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